![molecular formula C24H24N2O3S B1605357 (R)-2-(2-amino-3-(tritylthio)propanamido)acetic acid CAS No. 26988-61-4](/img/structure/B1605357.png)
(R)-2-(2-amino-3-(tritylthio)propanamido)acetic acid
Overview
Description
(R)-2-(2-amino-3-(tritylthio)propanamido)acetic acid, commonly referred to as R-ATPA, is an organosulfur compound with a wide range of applications in scientific research. It is a synthetic organic compound that is used in the synthesis of other compounds, as a catalyst in various reactions, and as a reagent in biochemical and physiological experiments. R-ATPA has a unique structure, with a tritylthio group attached to an amino acid side chain. This structure enables R-ATPA to exhibit a variety of biochemical and physiological effects in the body, making it an important tool for scientists studying a range of biological processes.
Scientific Research Applications
Synthesis and Physical-Chemical Properties
Research into derivatives of 1,2,4-triazole, which share a structural motif with (R)-2-(2-amino-3-(tritylthio)propanamido)acetic acid, indicates a focus on synthesizing compounds with analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial activities. These derivatives are explored for their physical and chemical properties, and their potential as intermediates in synthesizing other biologically active molecules. Such studies contribute to the understanding of the compound's chemical behavior and potential applications in drug development and material science (Salionov, 2015).
Antibacterial Activity of Derivatives
The investigation into thiourea amino acid derivatives highlights a specific interest in the antibacterial properties of molecules similar to this compound. These studies aim to identify novel antibacterial agents by exploring the efficacy of various derivatives against common bacterial pathogens, contributing to the search for new antimicrobial compounds (Kadir et al., 2016).
Biochemical Applications
Research into biochemical applications of similar compounds involves exploring their role in biological systems, such as in enhanced biological phosphorus removal or as structural elements in biologically active compounds. These studies can provide insights into the environmental applications of such molecules and their role in natural and engineered biological processes (Hood & Randall, 2001).
properties
IUPAC Name |
2-[[(2R)-2-amino-3-tritylsulfanylpropanoyl]amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3S/c25-21(23(29)26-16-22(27)28)17-30-24(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21H,16-17,25H2,(H,26,29)(H,27,28)/t21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQWAYRTZXZSUEP-NRFANRHFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCC(C(=O)NCC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SC[C@@H](C(=O)NCC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101284496 | |
Record name | S-(Triphenylmethyl)-L-cysteinylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101284496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
420.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26988-61-4 | |
Record name | S-(Triphenylmethyl)-L-cysteinylglycine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26988-61-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | S-(Triphenylmethyl)-L-cysteinylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101284496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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